N-(1H-benzo[d]imidazol-2-yl)-1H-imidazole-1-carbothioamide

• Molecular Formula: C11H9N5S
• Molecular Weight: 243.29 g/mol
• IUPAC Name: N-(1H-benzimidazol-2-yl)imidazole-1-carbothioamide
• InChI: InChI=1S/C11H9N5S/c17-11(16-6-5-12-7-16)15-10-13-8-3-1-2-4-9(8)14-10/h1-7H,(H2,13,14,15,17)
• InChI Key: CWFZHFCDHUUVQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=S)N3C=CN=C3

Description

N-(1H-benzo[d]imidazol-2-yl)-1H-imidazole-1-carbothioamide is a useful research compound. Its molecular formula is C11H9N5S and its molecular weight is 243.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 1,1'-thiocarbonyldiimidazole (8.91 g, 50 mmol) and 2-aminobenzimidazole (6.66 g, 50 mmol) in acetonitrile (50 mL) was stirred at room temperature for 19 hours. The resulting precipitate was collected by filtration to provide 8.92 g (73%) of the titled product:

Synthesis routes and methods II

Procedure details

To 1H-benzo[d]imidazol-2-amine (1.28 g, 9.61 mmol) in acetonitrile (30 mL) was added 1,1′-thiocarbonyldiimidazole (2.227 g, 12.5 mmol). The reaction mixture was stirred at 50° C. for 18 hours. The reaction was cooled to room temperature and the precipitate was filtered and washed with acetonitrile (2×50 mL). The yellow powder was dried in a vacuum oven (40° C.) for 1 hour to yield N—(1H-benzo[d]imidazol-2-yl)-1H-imidazole-1-carbothioamide (1.8 g, 7.4 mmol, 77% yield) and then used in the next step without any further purification or characterization.